Cas no 1522001-99-5 (1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1522001-99-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6005968
• PubChem ID: 83687490
• Update Time: 2025-06-14

1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1806199
• 1522001-99-5

• Inchi： 1S/C13H19NO/c1-9-5-6-11(15-4)10(7-9)13(14)8-12(13,2)3/h5-7H,8,14H2,1-4H3
• InChI Key： DZHCWYQKFJABPV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1(CC1(C)C)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1522001-99-5)

The compound 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1522001-99-5) is a cyclopropylamine derivative with a unique structural framework that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular architecture, featuring a 2-methoxy-5-methylphenyl group and a 2,2-dimethylcyclopropyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine.

One of the most searched questions in scientific databases revolves around the synthesis of 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine. The compound is typically synthesized via multi-step organic reactions, including cyclopropanation and amine functionalization. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthetic routes, addressing the growing demand for sustainable pharmaceutical production. The CAS No. 1522001-99-5 is frequently referenced in patents and academic papers, highlighting its relevance in cutting-edge research.

The pharmacological profile of 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine is another hot topic among researchers. Preliminary studies suggest its potential as a modulator of specific neurotransmitter systems, which could pave the way for novel treatments for mood disorders. This aligns with the increasing public and scientific focus on mental health, a subject dominating healthcare discussions globally. The compound’s methoxy and methyl substituents are believed to enhance its bioavailability, a critical factor in drug development.

In agrochemical applications, 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine has shown promise as a precursor for crop protection agents. With the agricultural sector under pressure to adopt safer and more efficient chemicals, this compound’s structural features offer a template for designing next-generation pesticides. Searches for “cyclopropylamine derivatives in agriculture” have surged, reflecting the industry’s interest in innovative solutions to combat resistance and environmental impact.

From a regulatory standpoint, CAS No. 1522001-99-5 is not classified under restricted categories, making it accessible for legitimate research and industrial use. However, stringent quality controls are recommended to ensure its safe handling and application. The compound’s stability under various conditions is often queried, with studies indicating robust performance in controlled environments, a key consideration for large-scale production.

In summary, 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropan-1-amine represents a compelling case study in the intersection of chemistry and life sciences. Its multifaceted applications, coupled with the rising demand for sustainable and bioactive compounds, position it as a valuable asset in both academic and industrial settings. As research progresses, this compound is likely to remain a focal point in discussions about innovation in drug and agrochemical development.